Cas no 1657-51-8 (Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)-)

• Product Name: Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)-
• CAS No: 1657-51-8
• MF: C₁₄H₁₁Cl
• MW: 214.690142869949
• CID: 1350045
• PubChem ID: 12490499
• Update Time: 2024-02-29

Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)-
• (Z)-2-Chlorostilbene
• (Z)-1-(2-Chlorophenyl)-2-phenylethene
• Benzene, 1-chloro-2-[(1Z)-2-phenylethenyl]-

• Inchi： 1S/C14H11Cl/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H/b11-10-
• InChI Key： WTVKFPGVKKXUHG-KHPPLWFESA-N
• SMILES： C1(Cl)=CC=CC=C1/C=C\C1=CC=CC=C1

Computed Properties

• Exact Mass: 214.0549280g/mol
• Monoisotopic Mass: 214.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų